Cas no 132289-66-8 (Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride)

• Product Name: Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride
• CAS No: 132289-66-8
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 1229661
• PubChem ID: 24212017
• Update Time: 2025-06-08

Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-amino-, methyl ester, hydrochloride
• CS-0216781
• EN300-60031
• methyl2-amino-2-(thiophen-2-yl)acetatehydrochloride
• AKOS024015252
• Z2417574149
• DL-alpha-Amino-2-thiopheneacetic acid methyl ester hydrochloride, AldrichCPR
• methyl 2-amino-2-(thiophen-2-yl)acetate hydrochloride
• methyl 2-amino-2-thiophen-2-ylacetate;hydrochloride
• 132289-66-8
• SCHEMBL3625170
• Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride

• Inchi： 1S/C7H9NO2S.ClH/c1-10-7(9)6(8)5-3-2-4-11-5;/h2-4,6H,8H2,1H3;1H
• InChI Key： NZEQIXANVTXFEP-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(C(=O)OC)N

Computed Properties

• Exact Mass: 207.0122
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32

Additional information on Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride

Research Briefing on Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride (CAS: 132289-66-8)

Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride (CAS: 132289-66-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene and amino acid ester functionalities, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

Recent research has focused on the synthesis and optimization of Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride to enhance its yield and purity. Advanced synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have been employed to improve the efficiency of its production. These efforts are crucial for scaling up the compound for preclinical and clinical studies.

In pharmacological studies, Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride has shown promising activity as a modulator of key biological pathways. For instance, it has been investigated for its potential to interact with neurotransmitter receptors, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been evaluated in models of chronic inflammation, suggesting potential applications in autoimmune diseases.

The compound's mechanism of action has been elucidated through a combination of in vitro and in vivo studies. Structural-activity relationship (SAR) analyses have revealed that the thiophene ring and the ester group are critical for its bioactivity. Molecular docking studies have further supported these findings by demonstrating its binding affinity to specific protein targets involved in disease pathways.

Despite these advancements, challenges remain in the development of Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are directed towards the design of derivatives with improved pharmacokinetic properties and reduced side effects.

In conclusion, Methyl 2-Amino-2-(thiophen-2-yl)acetate Hydrochloride (CAS: 132289-66-8) represents a promising scaffold in medicinal chemistry. Its diverse biological activities and synthetic versatility make it a valuable candidate for drug development. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, paving the way for novel treatments in neurology and immunology.